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Compound of Interest

Compound Name: 4-Fluoro-3-nitrobenzoic acid

Cat. No.: B119369

Application of 4-Fluoro-3-nitrobenzoic Acid in
Agrochemical Synthesis

Introduction

4-Fluoro-3-nitrobenzoic acid is a versatile chemical intermediate that plays a significant role
in the development of modern agrochemicals. Its unique molecular structure, featuring a
carboxylic acid group, a nitro group, and a fluorine atom, allows for a variety of chemical
modifications, making it a valuable building block for complex active ingredients. This
fluorinated benzoic acid derivative is particularly useful in the synthesis of herbicides and
fungicides, contributing to improved efficacy, target specificity, and reduced environmental
impact of crop protection products.[1] The presence of the fluorine atom can enhance the
metabolic stability and lipophilicity of the final agrochemical, often leading to better
performance in the field.

This application note details the use of a derivative of 4-Fluoro-3-nitrobenzoic acid in the
synthesis of the commercial herbicide, Diflufenican. It provides a comprehensive overview of
the synthetic pathway, detailed experimental protocols, and the herbicide's mode of action.

Agrochemical Profile: Diflufenican

Diflufenican is a selective herbicide used for the control of a wide range of broadleaf weeds in
various crops, including cereals, lentils, and peas.[2] It belongs to the pyridinecarboxamide
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class of herbicides and is effective at low application rates.[1][2]

Physicochemical Properties of Diflufenican

Property Value
N-(2,4-difluorophenyl)-2-[3-
IUPAC Name _( pheny))-2- o )
(trifluoromethyl)phenoxy]pyridine-3-carboxamide
CAS Number 83164-33-4
Molecular Formula C19H11F5N202

Molar Mass 394.301 g/mol
Appearance White Powder
Melting Point 160 °C

Water Solubility 0.05 mg/L

Source:[2][3]

Synthetic Pathway

While direct synthesis from 4-Fluoro-3-nitrobenzoic acid is not the most common commercial

route, its structural motifs are present in key intermediates. A plausible and illustrative synthetic

pathway involves the conversion of a related compound, 3-Fluoro-4-nitrotoluene, to a key

precursor of Diflufenican. 3-Fluoro-4-nitrotoluene can be conceptually derived from 4-Fluoro-3-

nitrobenzoic acid via decarboxylation. The following diagram illustrates the synthesis of

Diflufenican, highlighting the role of related intermediates.
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Nucleophilic Amide Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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